Cas no 56934-75-9 (Acetic acid, oxo(2-thiazolylamino)-, ethyl ester)

Acetic acid, oxo(2-thiazolylamino)-, ethyl ester structure
56934-75-9 structure
Product Name:Acetic acid, oxo(2-thiazolylamino)-, ethyl ester
CAS No:56934-75-9
MF:C7H8N2O3S
MW:200.215020179749
CID:1603280
PubChem ID:1714008
Update Time:2025-04-21

Acetic acid, oxo(2-thiazolylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, oxo(2-thiazolylamino)-, ethyl ester
    • SMR000289643
    • Ethyl 2-oxo-2-(thiazol-2-ylamino)acetate
    • 56934-75-9
    • ethyl 2-oxo-2-(1,3-thiazol-2-ylamino)acetate
    • ETHYL [(1,3-THIAZOL-2-YL)CARBAMOYL]FORMATE
    • SCHEMBL11221591
    • SR-01000323323
    • MLS000708876
    • STK159799
    • SR-01000323323-1
    • ethyl oxo(1,3-thiazol-2-ylamino)acetate
    • HMS2607G03
    • CHEMBL1581132
    • AKOS000644668
    • CS-0317618
    • Inchi: 1S/C7H8N2O3S/c1-2-12-6(11)5(10)9-7-8-3-4-13-7/h3-4H,2H2,1H3,(H,8,9,10)
    • InChI Key: KWKACWDGORYKKM-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1NC(C(=O)OCC)=O

Computed Properties

  • Exact Mass: 200.02564
  • Monoisotopic Mass: 200.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 96.5Ų

Experimental Properties

  • PSA: 68.29
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